(2E)-3-[5-(3,4-dichlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-[5-(3,4-dichlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C17H10Cl2O3/c18-13-6-3-11(10-14(13)19)16-8-5-12(22-16)4-7-15(20)17-2-1-9-21-17/h1-10H/b7-4+
• InChI Key: GIHHGYAQWRHXOP-QPJJXVBHSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)C=CC2=CC=C(O2)C3=CC(=C(C=C3)Cl)Cl
• Isomeric SMILES: C1=COC(=C1)C(=O)/C=C/C2=CC=C(O2)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H10Cl2O3
• Molecular Weight: 333.2 g/mol

Description

The compound “(2E)-3-[5-(3,4-dichlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one” is a complex organic molecule that contains two furan rings, which are five-membered rings with four carbon atoms and one oxygen atom. It also contains a 3,4-dichlorophenyl group, which is a phenyl group (a ring of six carbon atoms, akin to benzene) with two chlorine atoms attached at the 3rd and 4th positions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the furan rings, the double bond, and the 3,4-dichlorophenyl group. Furan rings can participate in a variety of chemical reactions, including electrophilic aromatic substitution and nucleophilic addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the furan rings and the 3,4-dichlorophenyl group could affect its polarity, solubility, and stability.

Mechanism of Action

Without specific biological or pharmacological data, it’s difficult to predict the mechanism of action of this compound.

Future Directions

Future research on this compound could involve exploring its synthesis, characterizing its structure and properties, and investigating its potential applications. This could include testing its reactivity in various chemical reactions, studying its behavior in biological systems, or exploring its potential use in materials science or medicinal chemistry.